Cas no 899999-59-8 ({1-(4-methylphenyl)methyl-2-(prop-2-en-1-ylsulfanyl)-1H-imidazol-5-yl}methanol)

• Product Name: {1-(4-methylphenyl)methyl-2-(prop-2-en-1-ylsulfanyl)-1H-imidazol-5-yl}methanol
• CAS No: 899999-59-8
• MF: C₁₅H₁₈N₂OS
• MW: 274.381222248077
• CID: 5458322
• Update Time: 2025-07-10

{1-(4-methylphenyl)methyl-2-(prop-2-en-1-ylsulfanyl)-1H-imidazol-5-yl}methanol Chemical and Physical Properties

Names and Identifiers

• [3-[(4-methylphenyl)methyl]-2-prop-2-enylsulfanylimidazol-4-yl]methanol
• {1-(4-methylphenyl)methyl-2-(prop-2-en-1-ylsulfanyl)-1H-imidazol-5-yl}methanol

• Inchi： 1S/C15H18N2OS/c1-3-8-19-15-16-9-14(11-18)17(15)10-13-6-4-12(2)5-7-13/h3-7,9,18H,1,8,10-11H2,2H3
• InChI Key： FAGMKYOZRVKGPV-UHFFFAOYSA-N
• SMILES： C(C1=CN=C(SCC=C)N1CC1=CC=C(C)C=C1)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on {1-(4-methylphenyl)methyl-2-(prop-2-en-1-ylsulfanyl)-1H-imidazol-5-yl}methanol

Comprehensive Analysis of {1-(4-methylphenyl)methyl-2-(prop-2-en-1-ylsulfanyl)-1H-imidazol-5-yl}methanol (CAS No. 899999-59-8)

The compound {1-(4-methylphenyl)methyl-2-(prop-2-en-1-ylsulfanyl)-1H-imidazol-5-yl}methanol, identified by its CAS No. 899999-59-8, is a specialized organic molecule with a unique structural framework. This compound belongs to the imidazole family, a class of heterocyclic compounds widely studied for their diverse applications in pharmaceuticals, agrochemicals, and material science. The presence of a methanol group and a prop-2-en-1-ylsulfanyl moiety in its structure enhances its reactivity and potential utility in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential as a building block for more complex molecules.

In recent years, the demand for imidazole derivatives has surged, driven by their role in drug discovery and development. The {1-(4-methylphenyl)methyl-2-(prop-2-en-1-ylsulfanyl)-1H-imidazol-5-yl}methanol stands out due to its versatile functional groups, which allow for further modifications. This adaptability makes it a valuable candidate for designing targeted therapies and small-molecule inhibitors. Additionally, its sulfanyl group contributes to its potential as a ligand in catalytic systems, a topic of growing interest in green chemistry and sustainable synthesis.

The synthesis of CAS No. 899999-59-8 involves multi-step organic reactions, often starting from commercially available imidazole precursors. Key steps include the introduction of the 4-methylphenyl group and the subsequent attachment of the prop-2-en-1-ylsulfanyl side chain. Purification techniques such as column chromatography and recrystallization are critical to achieving high purity, which is essential for its applications in research and industry. Analytical methods like NMR spectroscopy and mass spectrometry are routinely employed to confirm its structure and purity.

One of the most searched questions regarding this compound is its solubility profile and stability under various conditions. Studies indicate that {1-(4-methylphenyl)methyl-2-(prop-2-en-1-ylsulfanyl)-1H-imidazol-5-yl}methanol exhibits moderate solubility in polar organic solvents like DMSO and methanol, while being less soluble in water. Its stability is influenced by factors such as pH, temperature, and exposure to light, making proper storage conditions crucial for long-term use.

The potential applications of this compound extend beyond pharmaceuticals. In material science, its imidazole core and allyl sulfide functionality make it a candidate for designing polymeric materials with tailored properties. Researchers are also exploring its use in catalysis and coordination chemistry, where its ability to form stable complexes with metals could lead to innovative catalytic systems. These interdisciplinary applications highlight its versatility and align with current trends in sustainable chemistry and green synthesis.

From an SEO perspective, keywords such as "imidazole derivatives," "CAS No. 899999-59-8," "sulfanyl-containing compounds," and "small-molecule building blocks" are frequently searched by professionals seeking information on this compound. Addressing these queries with accurate and detailed content enhances the visibility of this article. Furthermore, the integration of NMR data and synthetic protocols in discussions can cater to advanced researchers looking for technical insights.

In conclusion, {1-(4-methylphenyl)methyl-2-(prop-2-en-1-ylsulfanyl)-1H-imidazol-5-yl}methanol (CAS No. 899999-59-8) represents a promising compound with multifaceted applications. Its structural features and reactivity profile make it a subject of ongoing research in both academic and industrial settings. As the scientific community continues to explore its potential, this compound is likely to play a significant role in advancing medicinal chemistry, material science, and catalytic processes.